IDO-IN-3
Overview
Description
IDO-IN-3 is a potent IDO inhibitor.
Scientific Research Applications
Tolerance and Tryptophan Catabolism
IDO (Indoleamine 2,3-dioxygenase), the enzyme that IDO-IN-3 inhibits, is crucial in degrading tryptophan, an essential amino acid. This process is significant in promoting tolerance in various immunological contexts. IDO's expression in cells can suppress T-cell responses, influencing mammalian pregnancy, tumor resistance, chronic infections, and autoimmune diseases. Understanding IDO's role in tolerance induction is vital for developing therapeutic strategies in these areas (Mellor & Munn, 2004).
Cancer Research and Treatment
IDO plays a significant role in cancer by promoting immune escape and supporting pathogenic inflammation. It operates within tumor, stromal, and immune cells, affecting T and NK cells, regulatory T cells, and myeloid-derived suppressor cells. Its effect on tumor angiogenesis is also notable. Understanding these mechanisms is crucial for developing new cancer treatments, especially considering IDO inhibitors' potential to enhance the effectiveness of existing therapies (Prendergast et al., 2014).
Prognostic Indicator in Endometrial Cancer
IDO's expression in endometrial cancer is a novel prognostic indicator. Its higher expression is associated with advanced surgical stages, myometrial invasion, lymph-vascular space involvement, and lymph node metastasis. Patients with high IDO expression exhibit significantly worse overall survival and progression-free survival, making it a reliable prognostic factor for endometrial cancer (Ino et al., 2006).
Immunological Implications
IDO's activity extends beyond cancer to involve other immunological contexts. Its ability to modulate the immune system by depleting tryptophan and generating kynurenines has implications for various immune-related diseases and therapies. This includes its role in acquired peripheral immune tolerance and potential applications in treating depression and senile nuclear cataracts (Brochez et al., 2017).
Influence on Cellular Function
IDO influences cellular functions in various ways. For instance, kynurenines, the products of tryptophan breakdown mediated by IDO, can induce apoptosis in specific T-cell subsets. This effect on cellular proliferation and survival underlines the broader implications of IDO activity in the immune system and potentially in therapeutic contexts (Fallarino et al., 2002).
properties
Product Name |
IDO-IN-3 |
|---|---|
Molecular Formula |
C11H12BrFN6O2 |
Molecular Weight |
359.15 |
SMILES |
O/N=C(C1=NON=C1N)/NC2=CC=C(F)C(Cl)=C2 |
Appearance |
Solid powder |
synonyms |
IDO-IN-3; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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